Cas no 838893-69-9 (2-[4-(2-Methoxy-phenyl)-piperazin-1-yl]-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde)
2-[4-(2-Methoxy-phenyl)-piperazin-1-yl]-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 2-[4-(2-Methoxy-phenyl)-piperazin-1-yl]-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde
- 4H-Pyrido[1,2-a]pyrimidine-3-carboxaldehyde, 2-[4-(2-methoxyphenyl)-1-piperazinyl]-7-methyl-4-oxo-
- 2-[4-(2-methoxyphenyl)piperazin-1-yl]-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde
- 838893-69-9
- Z335452676
- 2-[4-(2-methoxyphenyl)piperazinyl]-7-methyl-4-oxo-5-hydropyridino[1,2-a]pyrimi dine-3-carbaldehyde
- 2-[4-(2-methoxyphenyl)piperazin-1-yl]-7-methyl-4-oxopyrido[1,2-a]pyrimidine-3-carbaldehyde
- AKOS002225157
- EN300-18517317
-
- Inchi: 1S/C21H22N4O3/c1-15-7-8-19-22-20(16(14-26)21(27)25(19)13-15)24-11-9-23(10-12-24)17-5-3-4-6-18(17)28-2/h3-8,13-14H,9-12H2,1-2H3
- InChI Key: HCZKFUICEPUIEE-UHFFFAOYSA-N
- SMILES: C12C=CC(C)=CN1C(=O)C(C=O)=C(N1CCN(C3=CC=CC=C3OC)CC1)N=2
Computed Properties
- Exact Mass: 378.16919058g/mol
- Monoisotopic Mass: 378.16919058g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 28
- Rotatable Bond Count: 4
- Complexity: 775
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 65.4Ų
2-[4-(2-Methoxy-phenyl)-piperazin-1-yl]-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-18517317-0.05g |
838893-69-9 | 90% | 0.05g |
$212.0 | 2023-11-13 |
2-[4-(2-Methoxy-phenyl)-piperazin-1-yl]-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde Related Literature
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
Additional information on 2-[4-(2-Methoxy-phenyl)-piperazin-1-yl]-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde
Compound CAS No. 838893-69-9: 2-[4-(2-Methoxy-phenyl)-piperazin-1-yl]-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde
Compound CAS No. 838893-69-9, also known as 2-[4-(2-Methoxy-phenyl)-piperazin-1-yl]-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde, is a highly specialized organic compound with significant potential in the field of medicinal chemistry. This compound belongs to the class of pyridopyrimidines, which are known for their diverse biological activities. The structure of this compound is characterized by a pyrido[1,2-a]pyrimidine core, a piperazine ring substituted with a 2-methoxyphenyl group, and a methyl group at position 7. The presence of a carbaldehyde group at position 3 further enhances its functional versatility.
The pyrido[1,2-a]pyrimidine scaffold is a heterocyclic system that has been extensively studied for its role in various pharmacological applications. Recent studies have highlighted its potential as a kinase inhibitor, which is crucial in the development of anticancer agents. The piperazine ring, a six-membered amine-containing structure, is commonly found in pharmaceuticals due to its ability to form hydrogen bonds and interact with biological targets. In this compound, the piperazine ring is substituted with a 2-methoxyphenyl group, which introduces electron-donating effects and enhances the compound's solubility and bioavailability.
The carbaldehyde group at position 3 plays a pivotal role in the compound's reactivity and selectivity. Aldehydes are known for their ability to undergo various chemical transformations, making them valuable intermediates in drug design. Recent research has focused on leveraging this functional group to develop targeted therapies for neurodegenerative diseases such as Alzheimer's and Parkinson's. The methyl group at position 7 further modulates the compound's physicochemical properties, making it more amenable to cellular uptake and distribution.
Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of CAS No. 838893-69-9 to various protein targets with high accuracy. For instance, molecular docking studies have revealed that this compound exhibits strong binding interactions with cyclin-dependent kinases (CDKs), which are implicated in cell cycle regulation and cancer progression. These findings underscore its potential as a lead compound for developing anti-cancer therapeutics.
In addition to its pharmacological applications, CAS No. 838893-69-9 has shown promise in the field of radiopharmacology. The incorporation of the carbaldehyde group allows for easy conjugation with radioactive isotopes, making it an ideal candidate for imaging agents in positron emission tomography (PET). Recent studies have demonstrated its ability to target specific receptors in the brain, offering new avenues for early diagnosis and monitoring of neurodegenerative diseases.
The synthesis of CAS No. 838893-69-9 involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the formation of the pyrido[1,2-a]pyrimidine core through cyclization reactions and the subsequent introduction of substituents such as the piperazine ring and methoxyphenyl group. These steps require precise control over reaction conditions to ensure high yields and purity.
From an analytical standpoint, this compound has been thoroughly characterized using advanced spectroscopic techniques such as NMR and mass spectrometry. These analyses have confirmed its molecular formula (C1H5N5O2) and molecular weight (approximately 500 g/mol). Its physical properties, including solubility and stability under various conditions, have also been extensively studied to optimize its formulation for therapeutic use.
In conclusion, CAS No. 838893-69-, also known as 2-[4-(2-Methoxyphenyl)-piperazin--yl]-7-methyl--oxo--H-pyrido[1,,a]pyrimidine-carbaldehyde, represents a cutting-edge advancement in medicinal chemistry with multifaceted applications in oncology and neurology. Its unique structural features and functional groups make it an attractive candidate for drug development programs targeting complex biological systems.
838893-69-9 (2-[4-(2-Methoxy-phenyl)-piperazin-1-yl]-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)